molecular formula C9H10F2N2 B8730413 N1-cyclopropyl-4,5-difluorobenzene-1,2-diamine

N1-cyclopropyl-4,5-difluorobenzene-1,2-diamine

Cat. No.: B8730413
M. Wt: 184.19 g/mol
InChI Key: RZEODQGBDQOYAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N1-cyclopropyl-4,5-difluorobenzene-1,2-diamine is a useful research compound. Its molecular formula is C9H10F2N2 and its molecular weight is 184.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10F2N2

Molecular Weight

184.19 g/mol

IUPAC Name

2-N-cyclopropyl-4,5-difluorobenzene-1,2-diamine

InChI

InChI=1S/C9H10F2N2/c10-6-3-8(12)9(4-7(6)11)13-5-1-2-5/h3-5,13H,1-2,12H2

InChI Key

RZEODQGBDQOYAI-UHFFFAOYSA-N

Canonical SMILES

C1CC1NC2=CC(=C(C=C2N)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the title compound from Step A (1.22 g, 5.69 mmol) were added 10% palladium on carbon (0.122 g, 1.15 mmol) and methanol (28.5 mL). The resulting mixture was stirred under an atmosphere of hydrogen at room temperature overnight. The mixture was then filtered through CELITE® using dichloromethane, and the filtrate was concentrated. Purification by flash chromatography on silica gel (0-30% ethyl acetate in hexanes) provided the title compound: 1H NMR (500 MHz, CDCl3) δ 6.83 (dd, J=12.4, 7.9 Hz, 1 H), 6.51 (dd, J=11.3, 7.8 Hz, 1 H), 3.82 (br s, 1 H), 3.15 (br s, 2 H), 2.40-2.37 (m, 1 H), 0.77-0.73 (m, 2 H), 0.52-0.50 (m, 2 H).
Quantity
1.22 g
Type
reactant
Reaction Step One
Quantity
0.122 g
Type
catalyst
Reaction Step One
Quantity
28.5 mL
Type
solvent
Reaction Step One

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